Cas no 29885-92-5 (Naphthalene, 2-fluoro-7-methyl-)

• Product Name: Naphthalene, 2-fluoro-7-methyl-
• CAS No: 29885-92-5
• MF: C₁₁H₉F
• MW: 160.187566518784
• CID: 1439624
• PubChem ID: 20078089
• Update Time: 2025-04-24

Naphthalene, 2-fluoro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-fluoro-7-methyl-
• 2-fluoro-7-methylnaphthalene
• 29885-92-5
• DB-083653
• DTXSID70602196
• AKOS024437511
• 7-Fluoro-2-methylnaphthalene
• SCHEMBL8153220

• Inchi： 1S/C11H9F/c1-8-2-3-9-4-5-11(12)7-10(9)6-8/h2-7H,1H3
• InChI Key： OADSLVMMAKKKFI-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=CC(C)=CC=2C=1

Computed Properties

• Exact Mass: 160.06887
• Monoisotopic Mass: 160.068828449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalene, 2-fluoro-7-methyl-

Naphthalene, 2-fluoro-7-methyl- (CAS No. 29885-92-5): Properties, Applications, and Industry Insights

Naphthalene, 2-fluoro-7-methyl- (CAS No. 29885-92-5) is a fluorinated naphthalene derivative that has gained significant attention in recent years due to its unique chemical properties and versatile applications. This compound belongs to the class of fluorinated aromatic hydrocarbons, which are increasingly important in various industrial and research applications. The presence of both fluorine and methyl groups on the naphthalene ring structure gives this compound distinct characteristics that make it valuable for specialized applications.

The molecular structure of 2-fluoro-7-methylnaphthalene features a naphthalene core with a fluorine atom at the 2-position and a methyl group at the 7-position. This specific substitution pattern affects the compound's electronic properties, making it particularly interesting for applications in organic electronics and material science. Recent studies have shown that fluorinated naphthalenes like Naphthalene, 2-fluoro-7-methyl- can exhibit enhanced stability and modified electronic characteristics compared to their non-fluorinated counterparts.

One of the most significant applications of CAS 29885-92-5 is in the development of advanced materials. Researchers are particularly interested in how the fluorine substitution affects the compound's photophysical properties, which could lead to applications in OLED technology and other optoelectronic devices. The growing demand for energy-efficient display technologies has increased interest in such fluorinated aromatic compounds, making 2-fluoro-7-methylnaphthalene a compound worth watching in the materials science community.

In the pharmaceutical industry, derivatives of Naphthalene, 2-fluoro-7-methyl- are being investigated for their potential biological activities. While the compound itself may not be directly used in drug formulations, its structure serves as an important building block for more complex molecules. The presence of both fluorine and methyl groups allows for strategic modifications that can influence a molecule's bioavailability and metabolic stability, key factors in drug design.

The synthesis of 29885-92-5 typically involves fluorination reactions of appropriately substituted naphthalene precursors. Modern synthetic approaches aim to improve the atom economy and reduce environmental impact, reflecting the growing emphasis on green chemistry principles in industrial processes. Recent advancements in catalytic fluorination methods have made the production of such compounds more efficient and sustainable.

From a commercial perspective, the market for fluorinated naphthalene derivatives like 2-fluoro-7-methylnaphthalene is expected to grow steadily. This growth is driven by increasing demand from the electronics industry and ongoing research into new applications. Companies specializing in fine chemicals and advanced intermediates are paying close attention to developments in this sector, as these compounds often serve as key intermediates in the synthesis of more complex materials.

Environmental considerations are also important when discussing Naphthalene, 2-fluoro-7-methyl-. While fluorinated compounds can offer performance advantages, researchers are actively studying their environmental fate and potential impacts. This aligns with current trends in chemical regulation and the push for more sustainable chemical solutions across industries.

For researchers working with CAS No. 29885-92-5, proper handling and storage are essential. Although not classified as hazardous under standard regulations, good laboratory practices should always be followed when working with any chemical substance. The compound's physical properties, including its melting point, boiling point, and solubility characteristics, should be carefully considered when designing experiments or industrial processes.

Looking to the future, 2-fluoro-7-methylnaphthalene represents an interesting case study in how subtle molecular modifications can lead to significant changes in properties and applications. As computational chemistry methods improve, researchers are better able to predict the behavior of such compounds before synthesis, accelerating the discovery of new applications. This aligns with current trends in materials informatics and digital chemistry, where data-driven approaches are transforming chemical research and development.

The scientific literature continues to reveal new aspects of Naphthalene, 2-fluoro-7-methyl- chemistry, with recent publications exploring its potential in areas ranging from organic semiconductors to specialty coatings. As analytical techniques become more sophisticated, our understanding of how fluorine substitution affects molecular behavior continues to deepen, opening new possibilities for this and related compounds.

For businesses considering working with 29885-92-5, it's important to stay informed about regulatory developments and technological advancements. The landscape for fluorinated organic compounds is evolving rapidly, with both opportunities and challenges emerging. Companies that can navigate this complex environment while maintaining a focus on innovation and sustainability will be well-positioned to benefit from the unique properties of 2-fluoro-7-methylnaphthalene and similar compounds.

In conclusion, Naphthalene, 2-fluoro-7-methyl- (CAS No. 29885-92-5) represents an important member of the fluorinated aromatic compound family with growing significance across multiple industries. Its combination of structural features and resulting properties make it a valuable subject for ongoing research and potential commercial applications. As science and technology continue to advance, we can expect to see new and innovative uses for this versatile compound emerge in the coming years.